N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H15N7O2S/c1-21(2)13-16-11(17-14(18-13)23-3)7-15-12(22)8-4-5-9-10(6-8)20-24-19-9/h4-6H,7H2,1-3H3,(H,15,22)
• InChI Key: QOVHOGGAKRTXKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C2=CC3=NSN=C3C=C2)OC
• Molecular Formula: C14H15N7O2S
• Molecular Weight: 345.38 g/mol

Description

1,3,4-Thiadiazole derivatives have been designed and synthesized using various starting materials. These compounds have gained attention due to their wide biological properties such as antimicrobial, fungicidal, and pharmaceutical activities. Benzo[c][1,2,5]thiadiazole is a versatile scaffold widely studied in medicinal chemistry. It has been used in the synthesis of fluorescent ultrathin covalent triazine framework (F-CTF) nanosheets.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the reaction of certain starting materials with hydrazonoyl chloride derivatives. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine affords the corresponding 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It occurs in nature in four isoforms: 1,2,3-thiadiazole, 1,2,4-thiadiazole, 1,2,5-thiadiazole, and 1,3,4-thiadiazole.

Chemical Reactions Analysis

1,3,4-Thiadiazoles are formed via reactions of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide.

Physical And Chemical Properties Analysis

Thiadiazole derivatives have relatively good liposolubility, most likely attributed to the presence of the sulfur atom. They also exhibit high stability, high porosity, and high fluorescence performance.